Cas no 2229352-75-2 (4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol)

• Product Name: 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol
• CAS No: 2229352-75-2
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6221201
• PubChem ID: 165965216
• Update Time: 2025-10-29

4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol
• 2229352-75-2
• EN300-1991395
• 4-{1-[(aminooxy)methyl]cyclopropyl}-3-chlorophenol

• Inchi： 1S/C10H12ClNO2/c11-9-5-7(13)1-2-8(9)10(3-4-10)6-14-12/h1-2,5,13H,3-4,6,12H2
• InChI Key： YULINTUJPQFQFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CON)CC1)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol

4-{1-(Aminooxy)methylcyclopropyl}-3-chlorophenol: A Comprehensive Overview

The compound 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol, identified by the CAS number 2229352-75-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with an aminooxy group and a chlorine atom attached to a phenol ring. The combination of these functional groups makes it a versatile compound with diverse reactivity and properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The cyclopropane ring in 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

The phenolic group in 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol plays a crucial role in its chemical reactivity. Phenols are known for their ability to form hydrogen bonds, which enhances their solubility in polar solvents and their interaction with biological systems. This property makes the compound an attractive candidate for use in drug delivery systems, where solubility and bioavailability are critical factors.

The presence of the chlorine atom introduces additional electronic effects to the molecule. Chlorine substitution can influence the acidity of the phenolic -OH group, which is essential for its interaction with biological targets. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol, providing insights into its potential binding modes with proteins and enzymes.

In terms of synthesis, 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol can be prepared through various routes, including nucleophilic aromatic substitution and cyclopropanation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. A study published in Organic Letters detailed a novel approach to synthesizing this compound using transition metal catalysis, which significantly reduced reaction time and increased efficiency.

The applications of 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol extend beyond pharmaceuticals. Its unique structure makes it a valuable building block in materials science, particularly in the development of advanced polymers and materials with tailored properties. Researchers have investigated its use as a monomer in polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability.

In conclusion, 4-{1-(aminooxy)methylcyclopropyl}-3-chlorophenol, CAS No. 2229352-75-2, is a multifaceted compound with promising applications across various fields. Its structural features, combined with recent advancements in synthetic and computational chemistry, position it as a key player in future innovations. As research continues to uncover its potential, this compound is expected to contribute significantly to both academic and industrial advancements.